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Compound of Interest

Compound Name: Penconazol Hydroxide

Cat. No.: B15292639 Get Quote

For researchers, scientists, and professionals in drug development, understanding the

complete lifecycle of a fungicide like penconazole is critical. This guide provides a comparative

analysis of penconazole and its primary metabolites, offering insights into their toxicological

profiles, metabolic pathways, and analytical methodologies. The information is compiled from

scientific literature and regulatory assessments to support further research and risk evaluation.

Penconazole is a systemic triazole fungicide widely used to control powdery mildew and other

fungal diseases in agriculture.[1][2] Its mechanism of action involves the inhibition of ergosterol

biosynthesis, a crucial component of fungal cell membranes.[3][4] Upon entering biological

systems and the environment, penconazole undergoes metabolic transformation, leading to a

variety of metabolites with potentially different toxicological and biological properties.

Chemical Identity of Penconazole and Key
Metabolites
The primary metabolites of penconazole are formed through processes of hydroxylation,

oxidation, and conjugation. The key metabolites identified in various matrices such as plants,

animals, and soil include:

CGA132465 (Penconazole-OH): A monohydroxylated metabolite.[1]

CGA177279 (Penconazole-COOH): A carboxylic acid derivative.[5]

CGA179944: A product of alkyl chain oxidation.[2]
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1,2,4-triazole: A common metabolite of triazole fungicides.[1][2]

Triazole alanine and Triazole acetic acid: Conjugated metabolites found in plants.[1]

Comparative Toxicity
Regulatory bodies have established acceptable daily intake (ADI) and acute reference dose

(ARfD) values for penconazole and some of its metabolites, providing a basis for comparative

toxicity assessment.

Compound ADI (mg/kg bw) ARfD (mg/kg bw) Notes

Penconazole 0–0.03[1][2] 0.8[1][2]

1,2,4-triazole 0–0.2[1][2] 0.3[1][2]

Assessed separately

due to different toxicity

profile.

Triazole alanine &

Triazole acetic acid
Group ADI: 0–1[1][2] Group ARfD: 3[1][2] Assessed as a group.

CGA132465 &

CGA177279
Not established Not established

Assumed to be no

more toxic than the

parent compound,

penconazole.[1]

Studies have also highlighted the enantioselective toxicity of penconazole, with the (+)-

penconazole enantiomer showing significantly higher developmental toxicity and neurotoxicity

in zebrafish compared to the (-)-penconazole enantiomer.[6] Conversely, other research has

indicated that racemic penconazole and its (-)-enantiomer can cause significant liver damage

and inflammation in mice, while the (+)-enantiomer showed no such adverse effects.[7]

Metabolic Pathways
The metabolism of penconazole follows distinct pathways in different biological systems.

Animal Metabolism

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Report2016/PENCONAZOLE.pdf
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Evaluation2016/PENCONAZOLE.pdf
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Report2016/PENCONAZOLE.pdf
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Report2016/PENCONAZOLE.pdf
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Evaluation2016/PENCONAZOLE.pdf
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Report2016/PENCONAZOLE.pdf
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Evaluation2016/PENCONAZOLE.pdf
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Report2016/PENCONAZOLE.pdf
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Evaluation2016/PENCONAZOLE.pdf
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Report2016/PENCONAZOLE.pdf
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Evaluation2016/PENCONAZOLE.pdf
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Report2016/PENCONAZOLE.pdf
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Evaluation2016/PENCONAZOLE.pdf
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Report2016/PENCONAZOLE.pdf
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Evaluation2016/PENCONAZOLE.pdf
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Report2016/PENCONAZOLE.pdf
https://pubmed.ncbi.nlm.nih.gov/32892009/
https://pubs.acs.org/doi/abs/10.1021/acs.jafc.9b02856
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15292639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In animals, penconazole is rapidly absorbed and extensively metabolized. The primary

pathways are hydroxylation of the alkyl side chain to form CGA132465, followed by conjugation

with glucuronic or sulfuric acid. Another major pathway is the oxidation of the pentyl group to

form the carboxylic acid metabolite, CGA177279.[1]

Plant Metabolism
In plants, the metabolism also involves oxidation of the alkyl chain. The major residues found

are the parent penconazole, free and conjugated forms of CGA132465, and triazole-specific

metabolites like triazole alanine and triazole acetic acid.[1]

Soil Degradation
In soil, the degradation of penconazole primarily occurs through microbial action. The main

degradation pathway involves the oxidation of the alkyl chain to form CGA179944, which can

then be further metabolized to 1,2,4-triazole.[2]
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15292639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

